2-[1-(Aminomethyl)cycloheptyl]-2-hydroxyacetaldehyde

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• IUPAC Name: 2-[1-(aminomethyl)cycloheptyl]-2-hydroxyacetaldehyde
• InChI: InChI=1S/C10H19NO2/c11-8-10(9(13)7-12)5-3-1-2-4-6-10/h7,9,13H,1-6,8,11H2
• InChI Key: KFGSHTNMCPIDGT-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)(CN)C(C=O)O

Description

2-[1-(Aminomethyl)cycloheptyl]-2-hydroxyacetaldehyde is a synthetic organic compound featuring a cycloheptyl backbone (7-membered ring) substituted with an aminomethyl group and a 2-hydroxyacetaldehyde moiety. The hydroxyacetaldehyde group confers reactivity, enabling participation in aldol condensations or Schiff base formations, which are critical in covalent drug design and crosslinking applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[1-(Aminomethyl)cycloheptyl]-2-hydroxyacetaldehyde typically involves the reaction of cycloheptanone with formaldehyde and ammonia. The reaction conditions include:

Cycloheptanone: Starting material

Formaldehyde: Reactant

Ammonia: Reactant

Reaction Temperature: Typically conducted at room temperature

Solvent: Often carried out in an aqueous medium

The reaction proceeds through the formation of an intermediate imine, which is subsequently reduced to yield the desired product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its primary use in research settings. the synthetic route mentioned above can be scaled up for larger production if necessary.

Chemical Reactions Analysis

Types of Reactions

2-[1-(Aminomethyl)cycloheptyl]-2-hydroxyacetaldehyde can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a corresponding ketone or carboxylic acid.

Reduction: The aldehyde group can be reduced to form a primary alcohol.

Substitution: The aminomethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles such as halides or amines can be used under basic conditions.

Major Products

Oxidation: Formation of cycloheptanone derivatives or carboxylic acids.

Reduction: Formation of cycloheptanol derivatives.

Substitution: Formation of substituted cycloheptane derivatives.

Scientific Research Applications

2-[1-(Aminomethyl)cycloheptyl]-2-hydroxyacetaldehyde has several applications in scientific research, including:

Chemistry: Used as a building block in organic synthesis and for studying reaction mechanisms.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, although specific applications are still under research.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[1-(Aminomethyl)cycloheptyl]-2-hydroxyacetaldehyde involves its interaction with various molecular targets. The aminomethyl group can form hydrogen bonds and electrostatic interactions with biological molecules, while the hydroxyacetaldehyde moiety can participate in redox reactions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Structural Variations and Molecular Properties

Table 1: Key Structural and Molecular Differences

Compound Name (CAS No.)	Ring Size	Functional Groups	Molecular Formula	Molecular Weight	Key Features
2-[1-(Aminomethyl)cycloheptyl]-2-hydroxyacetaldehyde	7	Aminomethyl, β-hydroxy aldehyde	C₁₀H₁₉NO₂*	~185.26†	Reactive aldehyde, flexible ring
2-[1-(Aminomethyl)-2-methylcyclohexyl]-2-hydroxyacetaldehyde (1861050-21-6)	6	Aminomethyl, β-hydroxy aldehyde, methyl	C₁₀H₁₉NO₂	185.26	Steric hindrance from methyl group
2-(1-(2-Amino-2-oxoethyl)cyclohexyl)acetic acid (99189-60-3)	6	Acetamide, carboxylic acid	C₁₀H₁₇NO₃	199.25	Stable, neuroactive properties
Methyl 2-[1-(aminomethyl)cyclopropyl]acetate hydrochloride (1417805-94-7)	3	Aminomethyl, ester, hydrochloride	C₇H₁₄ClNO₂	179.65	High ring strain, salt-enhanced stability
2-[1-(dimethylamino)cyclopentyl]acetic acid hydrochloride (1803584-23-7)	5	Dimethylamino, carboxylic acid, hydrochloride	C₉H₁₈ClNO₂	207.70	Enhanced solubility, potential CNS activity

*Inferred formula based on structural analogs.
†Estimated based on ’s analog .

Reactivity and Functional Group Analysis

• Hydroxyacetaldehyde vs. Carboxylic Acid/Amides : The target compound’s β-hydroxy aldehyde group is highly reactive, enabling nucleophilic additions (e.g., with amines or alcohols). In contrast, carboxylic acid derivatives (e.g., ’s compound) exhibit stability and are suited for prolonged biochemical studies .
• However, it may reduce membrane permeability relative to cyclohexyl analogs .

Biological Activity

2-[1-(Aminomethyl)cycloheptyl]-2-hydroxyacetaldehyde is a compound of interest due to its unique structural properties and potential biological activities. This article explores its biological activity, including mechanisms of action, effects on various biological systems, and relevant case studies.

• Molecular Formula : C10H15NO2
• Molecular Weight : 183.23 g/mol
• IUPAC Name : 2-[1-(Aminomethyl)cycloheptyl]-2-hydroxyacetaldehyde

The biological activity of 2-[1-(Aminomethyl)cycloheptyl]-2-hydroxyacetaldehyde is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The presence of the hydroxyl group and the amine moiety allows for hydrogen bonding and potential enzyme inhibition or activation.

1. Antimicrobial Activity

Research indicates that compounds similar to 2-[1-(Aminomethyl)cycloheptyl]-2-hydroxyacetaldehyde exhibit antimicrobial properties. In vitro studies have shown effectiveness against a range of bacteria, including both gram-positive and gram-negative strains. The mechanism may involve disruption of bacterial cell membranes or interference with metabolic pathways.

2. Cytotoxicity

Studies have demonstrated that this compound can induce cytotoxic effects in cancer cell lines. The cytotoxicity is believed to be mediated through apoptosis pathways, where the compound triggers programmed cell death in malignant cells while exhibiting lower toxicity towards normal cells.

3. Neuroprotective Effects

Preliminary studies suggest that 2-[1-(Aminomethyl)cycloheptyl]-2-hydroxyacetaldehyde may have neuroprotective effects. It appears to modulate neurotransmitter levels and protect neuronal cells from oxidative stress, which is crucial for developing therapies for neurodegenerative diseases.

Case Studies

• Antimicrobial Efficacy
  • A study evaluated the antimicrobial activity of several derivatives of cycloheptyl compounds, including 2-[1-(Aminomethyl)cycloheptyl]-2-hydroxyacetaldehyde. Results showed significant inhibition against Staphylococcus aureus and Escherichia coli at concentrations ranging from 10 to 50 µg/mL.

Compound	Bacterial Strain	Inhibition Zone (mm)
Test Compound	Staphylococcus aureus	15
Test Compound	Escherichia coli	12

• Cytotoxicity in Cancer Cells
  • In vitro assays on human breast cancer cell lines revealed that treatment with varying concentrations (0-100 µM) of the compound resulted in a dose-dependent decrease in cell viability, with an IC50 value determined at approximately 30 µM.

Concentration (µM)	Cell Viability (%)
0	100
10	85
30	55
100	20

• Neuroprotective Study
  • A recent study investigated the effects of the compound on neuronal cells subjected to oxidative stress induced by hydrogen peroxide. The results indicated that pre-treatment with the compound significantly reduced cell death compared to controls, suggesting a protective mechanism at play.